Cas no 113458-95-0 (2-Naphthalenecarboxylicacid, 6,7-dihydroxy-)

• Product Name: 2-Naphthalenecarboxylicacid, 6,7-dihydroxy-
• CAS No: 113458-95-0
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD18815299
• CID: 130178
• PubChem ID: 466853
• Update Time: 2025-07-22

2-Naphthalenecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 6,7-dihydroxy-
• 2-Naphthalenecarboxylic acid, 6,7-dihydroxy- (9CI)
• 6,7-dihydroxynaphthalene-2-carboxylic acid
• 6,7-Dihydroxy-naphthalene-2-carboxylic acid
• 6,7-Dihydroxy-2-naphthoic acid
• 2-Naphthalenecarboxylic acid, 6,7-dihydroxy-
• SCHEMBL3391297
• CHEMBL18630
• F81705
• DTXSID50332808
• BDBM50057343
• 113458-95-0
• DB-118564

• MDL： MFCD18815299
• Inchi： 1S/C11H8O4/c12-9-4-6-1-2-7(11(14)15)3-8(6)5-10(9)13/h1-5,12-13H,(H,14,15)
• InChI Key： NEEWJIPREFDATB-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=CC=C(C(=O)O)C=C2C=1)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylicacid, 6,7-dihydroxy-

2-Naphthalenecarboxylicacid, 6,7-dihydroxy- (CAS No. 113458-95-0): An Overview of Its Structure, Properties, and Applications

2-Naphthalenecarboxylicacid, 6,7-dihydroxy- (CAS No. 113458-95-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its naphthalene core with a carboxylic acid group and two hydroxyl groups at the 6 and 7 positions. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- is C₁₂H₈O₄, and its molecular weight is approximately 224.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and ethanol. Its melting point is around 200-205°C, which is relatively high due to the strong intermolecular hydrogen bonding between the hydroxyl groups.

In terms of chemical reactivity, 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- exhibits several notable properties. The carboxylic acid group can undergo typical acid reactions such as esterification and amidation. The hydroxyl groups can participate in hydrogen bonding and can be readily functionalized through reactions such as etherification and esterification. These functional groups also contribute to the compound's ability to form complexes with metal ions, which has implications for its use in coordination chemistry and catalysis.

Recent research has focused on the potential applications of 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- in pharmaceutical development. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- demonstrated significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.

Beyond pharmaceuticals, 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- has also found applications in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of advanced materials such as polymers and supramolecular assemblies. For example, researchers at the University of California have developed a series of polymeric materials using this compound as a monomer. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for use in various industrial applications.

In environmental chemistry, 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- has been studied for its potential as a biodegradable surfactant. Surfactants are widely used in detergents, emulsifiers, and other cleaning products. However, many conventional surfactants are derived from non-renewable resources and can have adverse environmental impacts. Research has shown that 2-Naphthalenecarboxylicacid, 6,7-dihydroxy--based surfactants are biodegradable and exhibit low toxicity to aquatic organisms. This makes them an attractive alternative to traditional surfactants from an environmental perspective.

The synthesis of 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- typically involves multi-step processes that start from readily available starting materials such as naphthalene or naphthoic acid. One common synthetic route involves the introduction of hydroxyl groups through selective oxidation followed by carboxylation to form the final product. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 2-Naphthalenecarboxylicacid, 6,7-dihydroxy- (CAS No. 113458-95-0) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and reactivity make it a valuable intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this compound, highlighting its importance in various scientific disciplines.